Cas no 71384-45-7 (4-Hydroxy-1,3-benzenedisulfonic Acid Disodium)

• Product Name: 4-Hydroxy-1,3-benzenedisulfonic Acid Disodium
• CAS No: 71384-45-7
• MF: C₆H₄Na₂O₇S₂
• MW: 298.201301574707
• CID: 5232408
• PubChem ID: 167995513
• Update Time: 2025-05-25

4-Hydroxy-1,3-benzenedisulfonic Acid Disodium Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1,3-benzenedisulfonic Acid Disodium
• 71384-45-7

• Inchi： 1S/C6H6O7S2.2Na/c7-5-2-1-4(14(8,9)10)3-6(5)15(11,12)13;;/h1-3,7H,(H,8,9,10)(H,11,12,13);;/q;2*+1/p-2
• InChI Key： NGUUTWLPISUTEZ-UHFFFAOYSA-L
• SMILES： S(C1C(=CC=C(C=1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 297.91938337g/mol
• Monoisotopic Mass: 297.91938337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 151Ų

Additional information on 4-Hydroxy-1,3-benzenedisulfonic Acid Disodium

Introduction to 4-Hydroxy-1,3-benzenedisulfonic Acid Disodium (CAS No. 71384-45-7)

4-Hydroxy-1,3-benzenedisulfonic acid disodium, with the chemical formula Na₂[C₆H₄(OH)(SO₃)₂], is a significant compound in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 71384-45-7, has garnered considerable attention due to its versatile applications in various scientific domains. The unique structural properties of this molecule make it a valuable intermediate in the synthesis of pharmaceuticals, dyes, and specialty chemicals.

The< strong>4-Hydroxy-1,3-benzenedisulfonic acid disodium molecule consists of a benzene ring substituted with two sulfonic acid groups and one hydroxyl group. This arrangement imparts significant reactivity and functionality, making it a crucial building block in organic synthesis. The presence of both sulfonic acid and hydroxyl groups allows for a wide range of chemical modifications, enabling the development of diverse derivatives with tailored properties.

In recent years, the< strong>4-Hydroxy-1,3-benzenedisulfonic acid disodium has been extensively studied for its potential applications in pharmaceuticals. Its ability to form stable complexes with metals and other organic molecules has opened new avenues in drug delivery systems. For instance, researchers have explored its use as a chelating agent in targeted drug delivery, where it can selectively bind to specific metal ions to enhance therapeutic efficacy.

Moreover, the< strong>CAS No. 71384-45-7 compound has shown promise in the development of novel anticancer agents. Studies have demonstrated that derivatives of this compound can inhibit the growth of certain cancer cells by interfering with critical cellular pathways. The hydroxyl and sulfonic acid groups provide multiple sites for functionalization, allowing chemists to design molecules that can selectively target cancer cells while minimizing side effects on healthy tissues.

The pharmaceutical industry has also leveraged the< strong>4-Hydroxy-1,3-benzenedisulfonic acid disodium for its role as a precursor in synthesizing active pharmaceutical ingredients (APIs). Its structural framework is conducive to the development of molecules with high bioavailability and improved pharmacokinetic profiles. Researchers have utilized this compound to create new drugs that exhibit enhanced solubility and stability, which are essential factors for effective drug formulation.

Beyond pharmaceutical applications, the< strong>CAS No. 71384-45-7 compound finds utility in other industrial sectors. In dye manufacturing, it serves as a key intermediate in the production of high-performance dyes with excellent color fastness and thermal stability. Additionally, its chelating properties make it valuable in water treatment processes, where it helps remove heavy metals from industrial wastewater through selective binding and precipitation.

The environmental impact of using< strong>4-Hydroxy-1,3-benzenedisulfonic acid disodium has also been a subject of interest. Recent studies have highlighted its biodegradability and low toxicity profile, making it an environmentally friendly choice for industrial applications. This aligns with global efforts to develop sustainable chemical processes that minimize ecological harm while maintaining high performance standards.

In conclusion, the< strong>4-Hydroxy-1,3-benzenedisulfonic acid disodium, identified by its CAS number 71384-45-7, is a multifaceted compound with significant implications in pharmaceuticals, dyes, and environmental chemistry. Its unique structural features and versatile reactivity have positioned it as a cornerstone in modern chemical research. As scientific understanding continues to evolve, the potential applications of this compound are likely to expand further, driving innovation across multiple industries.